1-(2-(benzo[d]thiazol-2-ylthio)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H21N5O3S2/c1-12-21-16(27-23-12)10-20-18(26)13-6-8-24(9-7-13)17(25)11-28-19-22-14-4-2-3-5-15(14)29-19/h2-5,13H,6-11H2,1H3,(H,20,26)
• InChI Key: ZBOAQGSWOXTTIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2CCN(CC2)C(=O)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H21N5O3S2
• Molecular Weight: 431.5 g/mol

Description

This compound is a benzfused heterocyclic derivative. It is an amide conjugate of 2-(benzo[d]thiazol-2-ylthio)acetic acid.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-(benzo[d]thiazol-2-ylthio)acetic acid with aromatic/aliphatic/cyclic secondary amines. The structures of the synthesized compounds are usually confirmed by 1H-NMR, 13C-NMR, IR spectra, and MS (HREI) analysis.

Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d]thiazol-2-ylthio group, an acetyl group, a piperidine-4-carboxamide group, and a 3-methyl-1,2,4-oxadiazol-5-ylmethyl group.

Chemical Reactions Analysis

The compound is part of a series of benzfused heterocyclic derivatives that have been synthesized and screened for their antitubercular activity.

Scientific Research Applications

Synthesis and Bioactivity

Antibacterial and Antifungal Studies Compounds with structural similarities to the mentioned chemical have been synthesized and evaluated for their bioactivity. For instance, derivatives of 1,3,4-oxadiazole and thiadiazole showed moderate to excellent antibacterial and antifungal activities, indicating the potential use of these compounds in developing new antimicrobial agents. These studies often involve the synthesis of novel compounds followed by the evaluation of their antimicrobial efficacy against various bacterial and fungal strains (Khalid et al., 2016; Vankadari et al., 2013).

Anticancer Activity Further, some derivatives have been explored for their anticancer properties. A series of substituted benzamides, for instance, demonstrated moderate to excellent anticancer activity against various cancer cell lines, hinting at the therapeutic potential of these compounds in cancer treatment (Ravinaik et al., 2021).

Herbicidal Activities Additionally, derivatives incorporating the piperidyl carboxamide and thiocarboxamide structures have been synthesized and assessed for herbicidal activity, indicating the versatility of these compounds in agricultural applications (Hu et al., 2009).

Enzyme Inhibition The biochemical activities of similar compounds also extend to enzyme inhibition, with some derivatives being investigated for their inhibitory effects on enzymes such as butyrylcholinesterase. This suggests potential applications in treating diseases associated with enzyme dysfunction (Khalid et al., 2016).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned, similar compounds have been found to inhibit the growth of Mycobacterium tuberculosis H37Rv strain. Molecular docking studies of active compounds reveal that these compounds may act as DprE1 inhibitors.

Future Directions

The compound and its derivatives could be further studied for their potential antitubercular activity. More research could also be done to understand the exact mechanism of action and to optimize the synthesis process.